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Cat. No.: B3026160 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
CAY10731 is a highly selective fluorescent probe designed for the detection of hydrogen

sulfide (H₂S), a critical gaseous signaling molecule involved in numerous physiological and

pathological processes. This document provides detailed application notes and protocols for

the use of CAY10731 in cell-based assays, enabling researchers to accurately monitor both

exogenous and endogenous H₂S levels in living cells. Upon reaction with H₂S, CAY10731
releases fluorescein (FITC), which can be quantified by its fluorescence.[1]

Mechanism of Action
CAY10731 operates through a nucleophilic substitution reaction. In the absence of H₂S, the

probe is non-fluorescent. When H₂S is present, it acts as a nucleophile, attacking the probe

and cleaving an ester group. This reaction releases the highly fluorescent molecule,

fluorescein. This "turn-on" fluorescence mechanism provides a direct and sensitive measure of

H₂S concentration within the cellular environment.
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Mechanism of CAY10731 Activation
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Caption: Mechanism of CAY10731 activation by H₂S.

Quantitative Data Summary
The following table summarizes the key spectral properties and performance characteristics of

CAY10731.

Parameter Value Reference

Excitation Maximum (λex) 485 nm [1]

Emission Maximum (λem) 535 nm [1]

Recommended Concentration 10 µM

Linear Detection Range 100-5000 µM

Limit of Detection (LOD) 24.2 µM

Experimental Protocols
Reagent Preparation
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CAY10731 Stock Solution (10 mM):

CAY10731 is typically supplied as a solid. To prepare a stock solution, dissolve the solid in

high-quality, anhydrous dimethyl sulfoxide (DMSO).

For example, to prepare a 10 mM stock solution, dissolve 1 mg of CAY10731 in the

appropriate volume of DMSO. (Note: The exact volume will depend on the molecular weight

of the specific lot of CAY10731).

Store the stock solution at -20°C, protected from light.

Cell Loading Buffer: The optimal cell loading buffer may be cell-type dependent. Two options

are provided below:

Option 1 (General Purpose): Phosphate-Buffered Saline (PBS), pH 7.4.

Option 2 (Enhanced Solubility): PBS containing 0.1 mM hexadecyltrimethylammonium

bromide (CTAB). CTAB is a surfactant that can enhance the solubility of the probe.

Cell Loading and H₂S Detection Protocol
This protocol is a general guideline and may require optimization for specific cell types and

experimental conditions.
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Start

Seed cells in a suitable plate

Culture cells overnight

Prepare CAY10731 working solution (10 µM)

Wash cells with PBS

Incubate cells with CAY10731 solution

Incubate for 30-60 min at 37°C

Wash cells with PBS

Image cells using fluorescence microscopy

End
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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